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1-Benzoyl-2-[3-(trifluoromethyl)phenyl]-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile 1-Benzoyl-2-[3-(trifluoromethyl)phenyl]-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Brand Name: Vulcanchem
CAS No.: 303012-22-8
VCID: VC0433340
InChI: InChI=1S/C28H18F3N3O/c29-28(30,31)21-11-6-10-20(15-21)24-25(26(35)19-8-2-1-3-9-19)34-22-12-5-4-7-18(22)13-14-23(34)27(24,16-32)17-33/h1-15,23-25H/t23-,24-,25+/m1/s1
SMILES: C1=CC=C(C=C1)C(=O)C2C(C(C3N2C4=CC=CC=C4C=C3)(C#N)C#N)C5=CC(=CC=C5)C(F)(F)F
Molecular Formula: C28H18F3N3O
Molecular Weight: 469.5g/mol

1-Benzoyl-2-[3-(trifluoromethyl)phenyl]-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile

CAS No.: 303012-22-8

Main Products

VCID: VC0433340

Molecular Formula: C28H18F3N3O

Molecular Weight: 469.5g/mol

1-Benzoyl-2-[3-(trifluoromethyl)phenyl]-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile - 303012-22-8

CAS No. 303012-22-8
Product Name 1-Benzoyl-2-[3-(trifluoromethyl)phenyl]-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Molecular Formula C28H18F3N3O
Molecular Weight 469.5g/mol
IUPAC Name (1S,2S,3aR)-1-benzoyl-2-[3-(trifluoromethyl)phenyl]-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Standard InChI InChI=1S/C28H18F3N3O/c29-28(30,31)21-11-6-10-20(15-21)24-25(26(35)19-8-2-1-3-9-19)34-22-12-5-4-7-18(22)13-14-23(34)27(24,16-32)17-33/h1-15,23-25H/t23-,24-,25+/m1/s1
Standard InChIKey XHOSHRRIQZEGSZ-SDHSZQHLSA-N
Isomeric SMILES C1=CC=C(C=C1)C(=O)[C@@H]2[C@H](C([C@@H]3N2C4=CC=CC=C4C=C3)(C#N)C#N)C5=CC(=CC=C5)C(F)(F)F
SMILES C1=CC=C(C=C1)C(=O)C2C(C(C3N2C4=CC=CC=C4C=C3)(C#N)C#N)C5=CC(=CC=C5)C(F)(F)F
Canonical SMILES C1=CC=C(C=C1)C(=O)C2C(C(C3N2C4=CC=CC=C4C=C3)(C#N)C#N)C5=CC(=CC=C5)C(F)(F)F
PubChem Compound 6552442
Last Modified Nov 11 2021
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